2,4'-Bis(2-methylquinolin-8-yl) 4-methoxy-[1,1'-biphenyl]-2,4'-disulfonate

• IUPAC Name: (2-methylquinolin-8-yl) 5-methoxy-2-[4-(2-methylquinolin-8-yl)oxysulfonylphenyl]benzenesulfonate
• InChI: InChI=1S/C33H26N2O7S2/c1-21-10-12-24-6-4-8-29(32(24)34-21)41-43(36,37)27-17-14-23(15-18-27)28-19-16-26(40-3)20-31(28)44(38,39)42-30-9-5-7-25-13-11-22(2)35-33(25)30/h4-20H,1-3H3
• InChI Key: BZKGTWTTYZJDCL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=CC=C2OS(=O)(=O)C3=CC=C(C=C3)C4=C(C=C(C=C4)OC)S(=O)(=O)OC5=CC=CC6=C5N=C(C=C6)C)C=C1
• Molecular Formula: C33H26N2O7S2
• Molecular Weight: 626.7 g/mol
• CAS No.: 2361882-33-7

Description

2,4'-Bis(2-methylquinolin-8-yl) 4-methoxy-[1,1'-biphenyl]-2,4'-disulfonate is a useful research compound. Its molecular formula is C33H26N2O7S2 and its molecular weight is 626.7. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antileukemic Activity

Research demonstrates the synthesis of bis-substituted pyrrole-fused tricyclic heterocycles with significant in vivo activity against P388 lymphocytic leukemia, highlighting the potential of similar compounds in the development of antileukemic agents (Anderson et al., 1988).

Supramolecular Chemistry and Solubility Enhancement

A study on the formation of molecular complexes based on the sulfonate⋯pyridinium interaction revealed structural modulations and solubility enhancement in the resulting complexes, suggesting the application of similar bis-sulfonate compounds in enhancing solubility and forming supramolecular structures (Ahmad et al., 2020).

Novel Synthesis Routes

The novel synthesis of 2-aminoindolizine and related compounds via a formal [3 + 3] cycloaddition reaction demonstrates the utility of similar compounds in synthetic organic chemistry, providing new pathways to complex heterocyclic structures (Tominaga et al., 1992).

Organophosphorus Compounds

The reaction of Lawesson's Reagent with aromatic dihydroxy compounds to yield 1,3,2-dioxaphospholane-2-sulfide derivatives illustrates the role of bis-sulfonate compounds in the synthesis of organophosphorus compounds, potentially applicable in various organic syntheses and material sciences (Shabana et al., 1994).

Sulfonated Polymeric Materials

Research on sulfonated thin-film composite nanofiltration membranes for dye treatment applications demonstrates the importance of sulfonate functionalities in the development of materials with enhanced solubility, optical properties, and selective permeability, relevant for environmental and separation technologies (Liu et al., 2012).

Mechanism of Action

The molecular and cellular effects of the compound’s action would also depend on its specific targets and mode of action. For instance, some compounds can up-regulate Nur77 expression and mediate sub-cellular localization of Nur77 to induce apoptosis in hepatocellular carcinoma cell lines .

Environmental factors such as pH and temperature can influence the compound’s action, efficacy, and stability .